Cas no 125404-32-2 (Tris(6-hydroxyhexyl) benzene-1,2,4-tricarboxylate)

• Product Name: Tris(6-hydroxyhexyl) benzene-1,2,4-tricarboxylate
• CAS No: 125404-32-2
• MF: C₂₇H₄₂O₉
• MW: 510.616989612579
• CID: 2760692
• PubChem ID: 71340341
• Update Time: 2025-04-21

Tris(6-hydroxyhexyl) benzene-1,2,4-tricarboxylate Chemical and Physical Properties

Names and Identifiers

• DTXSID90767554
• Tris(6-hydroxyhexyl) benzene-1,2,4-tricarboxylate
• 125404-32-2

• Inchi： 1S/C27H42O9/c28-15-7-1-4-10-18-34-25(31)22-13-14-23(26(32)35-19-11-5-2-8-16-29)24(21-22)27(33)36-20-12-6-3-9-17-30/h13-14,21,28-30H,1-12,15-20H2
• InChI Key： CNRIEBKEVPFUJR-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C=CC=1C(=O)OCCCCCCO)C(=O)OCCCCCCO)=O)CCCCCCO

Computed Properties

• Exact Mass: 510.28288291Da
• Monoisotopic Mass: 510.28288291Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 36
• Rotatable Bond Count: 24
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 140Ų